Cas no 1094204-65-5 (3-phenoxypropane-1-sulfonamide)

• Product Name: 3-phenoxypropane-1-sulfonamide
• CAS No: 1094204-65-5
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 6071521
• PubChem ID: 62936621
• Update Time: 2025-06-25

3-phenoxypropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonamide, 3-phenoxy-
• 3-phenoxypropane-1-sulfonamide
• SCHEMBL3085704
• EN300-1120763
• CS-0351748
• AKOS012233974
• 1094204-65-5

• Inchi： 1S/C9H13NO3S/c10-14(11,12)8-4-7-13-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H2,10,11,12)
• InChI Key： ZFJDQEQBEQPYJM-UHFFFAOYSA-N
• SMILES： C(S(N)(=O)=O)CCOC1=CC=CC=C1

Computed Properties

• Exact Mass: 215.06161445g/mol
• Monoisotopic Mass: 215.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.257±0.06 g/cm3(Predicted)
• Boiling Point: 399.2±44.0 °C(Predicted)
• pka: 10.62±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-phenoxypropane-1-sulfonamide

3-Phenoxypropane-1-sulfonamide: A Comprehensive Overview

3-Phenoxypropane-1-sulfonamide (CAS No. 1094204-65-5) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its phenoxy and sulfonamide functional groups, which contribute to its diverse biological activities and chemical reactivity.

The molecular formula of 3-phenoxypropane-1-sulfonamide is C₉H₁₁NO₃S, with a molecular weight of approximately 209.25 g/mol. The compound's structure consists of a propyl chain with a phenoxy group attached to the second carbon and a sulfonamide group at the terminal position. This unique arrangement of functional groups imparts specific properties that make it an interesting candidate for various chemical and biological studies.

In the realm of medicinal chemistry, 3-phenoxypropane-1-sulfonamide has been explored for its potential therapeutic applications. Recent research has highlighted its anti-inflammatory and analgesic properties, making it a promising lead compound for the development of new drugs. A study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of 3-phenoxypropane-1-sulfonamide exhibited significant anti-inflammatory activity in both in vitro and in vivo models, suggesting its potential as a novel therapeutic agent for inflammatory diseases.

The sulfonamide group in 3-phenoxypropane-1-sulfonamide is known for its ability to interact with various biological targets, including enzymes and receptors. This property has been leveraged in the design of inhibitors for specific enzymes involved in disease pathways. For instance, a 2021 study published in the European Journal of Medicinal Chemistry demonstrated that certain derivatives of 3-phenoxypropane-1-sulfonamide effectively inhibited the activity of carbonic anhydrase, an enzyme implicated in conditions such as glaucoma and epilepsy.

The phenoxy group, on the other hand, contributes to the compound's lipophilicity and enhances its ability to cross biological membranes. This characteristic is particularly important for drugs that need to reach specific cellular compartments or tissues. Research conducted by a team at the University of California, Los Angeles (UCLA) in 2020 showed that the presence of the phenoxy group significantly improved the cellular uptake and distribution of 3-phenoxypropane-1-sulfonamide, making it more effective as a therapeutic agent.

In addition to its medicinal applications, 3-phenoxypropane-1-sulfonamide has also been studied for its use as a synthetic intermediate in organic synthesis. Its reactivity and functional group diversity make it a valuable building block for the synthesis of more complex molecules. A 2023 review article in Organic Letters highlighted several synthetic routes that utilize 3-phenoxypropane-1-sulfonamide as a key intermediate, demonstrating its versatility and utility in organic chemistry.

The safety profile of 3-phenoxypropane-1-sulfonamide is another critical aspect that has been extensively investigated. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further development as a drug candidate. However, as with any new chemical entity, ongoing safety assessments are essential to ensure its long-term safety and efficacy.

In conclusion, 3-phenoxypropane-1-sulfonamide (CAS No. 1094204-65-5) is a multifaceted compound with significant potential in various scientific and medical fields. Its unique chemical structure, combined with its diverse biological activities, makes it an intriguing subject for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in advancing our understanding of medicinal chemistry and pharmaceutical science.